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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the broadly

neutralizing antibody (bNAb) 10-1074 for the quantification and characterization of the latent

HIV-1 reservoir. Detailed protocols for key experimental assays are provided to facilitate the

application of this potent antibody in HIV cure research.

Introduction
The eradication of HIV-1 is hindered by the persistence of a latent viral reservoir in resting

CD4+ T cells. Accurate quantification and characterization of this reservoir are critical for the

development of curative strategies. The broadly neutralizing antibody 10-1074, which targets

the V3 glycan supersite on the HIV-1 envelope protein, has emerged as a valuable tool for both

therapeutic intervention and as a laboratory reagent to probe the latent reservoir.[1][2] This

document outlines the mechanism of action of 10-1074, summarizes key quantitative data from

clinical studies, and provides detailed protocols for its use in quantifying the replication-

competent HIV reservoir.
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10-1074 is a potent human IgG1 monoclonal antibody that neutralizes a broad range of HIV-1

strains by binding to a conserved epitope at the base of the V3 loop and surrounding glycans

on the viral envelope spike protein.[2][3] This binding prevents the virus from entering and

infecting CD4+ T cells.[4] Beyond direct neutralization, 10-1074 can engage the host immune

system through its Fc region, potentially leading to the elimination of infected cells via antibody-

dependent cellular cytotoxicity (ADCC).[1][4]
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Caption: Mechanism of action of 10-1074 in HIV-1 neutralization and clearance of infected

cells.

Quantitative Data Summary
Clinical trials have provided valuable quantitative data on the in vivo activity of 10-1074. These

data are crucial for designing and interpreting experiments aimed at HIV reservoir

quantification.
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Parameter Value Study Population Reference

Pharmacokinetics

Half-life (t1/2) in HIV-

infected individuals
12.8 days HIV-infected adults [1][2]

Half-life (t1/2) in

uninfected individuals
24.0 days Uninfected adults [1][2]

Antiviral Activity (30

mg/kg single infusion)

Mean viral load

reduction
1.52 log10 copies/mL

Viremic adults with

10-1074-sensitive

virus

[1]

Time to viral rebound

2-17 weeks (in

combination with

3BNC117)

ART-suppressed

adults during

treatment interruption

[5]

In Vitro Neutralization

Mean IC80 (Clade B

pseudoviruses)
0.13 µg/mL N/A [1]

Mean IC80 (Primary

isolates)
0.67 µg/mL N/A [1]

Reservoir Sensitivity

(Geometric Mean

IC80)

0.093 - 0.243 µg/mL
ART-suppressed

individuals
[6]

Experimental Protocols
Quantitative Viral Outgrowth Assay (QVOA)
The QVOA is the gold-standard assay for measuring the frequency of latently infected cells

capable of producing replication-competent virus. 10-1074 can be incorporated into this assay

to assess the susceptibility of the outgrowth virus to neutralization.
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Objective: To quantify the frequency of replication-competent HIV-1 proviruses in resting CD4+

T cells and to determine their sensitivity to 10-1074.

Materials:

Peripheral blood mononuclear cells (PBMCs) from an HIV-infected individual on suppressive

antiretroviral therapy (ART).

CD4+ T Cell Isolation Kit (negative selection).

RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS),

penicillin/streptomycin, and L-glutamine.

Phytohemagglutinin (PHA).

Interleukin-2 (IL-2).

Irradiated allogeneic PBMCs from an HIV-negative donor.

CD4-depleted PBMCs from an HIV-negative donor.

96-well cell culture plates.

p24 ELISA kit.

10-1074 antibody.

Protocol:

Isolation of Resting CD4+ T Cells:

Isolate PBMCs from whole blood by Ficoll-Paque density gradient centrifugation.

Enrich for resting CD4+ T cells by negative selection using a commercially available kit.

Cell Plating and Activation:

Perform a limiting dilution of the resting CD4+ T cells in a 96-well plate. A typical starting

dilution is 1 x 106 cells/well, with five-fold serial dilutions.
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Add 1 x 106 irradiated allogeneic PBMCs to each well.

Stimulate the cells with PHA (1 µg/mL) in the presence of IL-2 (100 U/mL).

Co-culture and Viral Outgrowth:

After 24 hours, wash the cells to remove PHA.

Resuspend the cells in fresh media containing IL-2.

Add 2 x 105 CD4-depleted PBMCs from an HIV-negative donor to each well to serve as

targets for viral spread.

Neutralization with 10-1074:

For parallel assessment of neutralization sensitivity, add 10-1074 to a duplicate set of

plates at a final concentration of 1-10 µg/mL.

Maintain the cultures for 14-21 days, performing a half-media change every 3-4 days.

Detection of Viral Outgrowth:

At day 14 and 21, collect supernatant from each well.

Measure the concentration of p24 antigen in the supernatant using a p24 ELISA kit. A well

is considered positive if the p24 concentration is above the limit of detection.

Calculation of Infectious Units Per Million (IUPM) Cells:

Use a maximum likelihood method to calculate the frequency of latently infected cells

(IUPM) based on the number of p24-positive wells at each cell dilution.

QVOA Experimental Workflow
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Caption: Workflow for the Quantitative Viral Outgrowth Assay (QVOA).
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TZM-bl Neutralization Assay
This assay is used to determine the concentration of 10-1074 required to inhibit viral entry by

50% or 80% (IC50/IC80).

Objective: To measure the neutralizing activity of 10-1074 against specific HIV-1 isolates or

pseudoviruses.

Materials:

TZM-bl cells (HeLa cell line expressing CD4, CCR5, and CXCR4, and containing Tat-

inducible luciferase and β-galactosidase reporter genes).

DMEM medium supplemented with 10% FBS, penicillin/streptomycin.

HIV-1 pseudovirus or infectious molecular clone.

10-1074 antibody.

96-well flat-bottom cell culture plates.

Luciferase assay reagent.

Luminometer.

Protocol:

Cell Plating:

Seed TZM-bl cells in a 96-well plate at a density of 1 x 104 cells/well and incubate

overnight.

Antibody Dilution and Virus Preparation:

Prepare serial dilutions of 10-1074.

Dilute the HIV-1 pseudovirus stock to a concentration that yields a high signal-to-noise

ratio in the luciferase assay.
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Neutralization Reaction:

In a separate plate, mix the diluted virus with the serially diluted 10-1074 antibody and

incubate for 1 hour at 37°C.

Infection of TZM-bl Cells:

Remove the media from the TZM-bl cells and add the virus-antibody mixture.

Incubate for 48 hours at 37°C.

Luciferase Assay:

After 48 hours, lyse the cells and measure luciferase activity using a luminometer.

Data Analysis:

Calculate the percentage of neutralization for each antibody concentration relative to the

virus-only control.

Determine the IC50 and IC80 values by fitting the data to a dose-response curve.

Concluding Remarks
The broadly neutralizing antibody 10-1074 is a powerful tool for the study of the latent HIV-1

reservoir. The protocols and data presented in these application notes provide a framework for

researchers to utilize 10-1074 in their efforts to quantify, characterize, and ultimately eliminate

the viral reservoir. The emergence of resistant variants highlights the importance of using 10-

1074 in combination with other bNAbs or therapeutic agents for a more effective HIV cure

strategy.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.natap.org/2022/HIV/A_calculated_risk__Evaluating_HIV_resistance_to.5.pdf
https://www.benchchem.com/product/b12377407?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Antibody 10-1074 suppresses viremia in HIV-1-infected individuals - PMC
[pmc.ncbi.nlm.nih.gov]

2. 10-1074 Health Professional Drug Record | NIH [clinicalinfo.hiv.gov]

3. journals.asm.org [journals.asm.org]

4. frontiersin.org [frontiersin.org]

5. smbb.mx [smbb.mx]

6. medrxiv.org [medrxiv.org]

7. natap.org [natap.org]

To cite this document: BenchChem. [Application Notes and Protocols for HIV Reservoir
Quantification Using 10-1074]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377407/docs#application-notes-and-protocols-for-
hiv-reservoir-quantification-using-10-1074]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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